Cas no 77544-70-8 (2-(1-Methylbutyl)-pyridine)

• Product Name: 2-(1-Methylbutyl)-pyridine
• CAS No: 77544-70-8
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 4658857
• PubChem ID: 19710428
• Update Time: 2025-10-22

2-(1-Methylbutyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(1-methylbutyl)-
• 2-(1-Methylbutyl)-pyridine

• Inchi： 1S/C10H15N/c1-3-6-9(2)10-7-4-5-8-11-10/h4-5,7-9H,3,6H2,1-2H3
• InChI Key： IRTRBMYSVQSMPC-UHFFFAOYSA-N
• SMILES： C1(C(C)CCC)=NC=CC=C1

Computed Properties

• Exact Mass: 149.120449483g/mol
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(1-Methylbutyl)-pyridine

Comprehensive Overview of 2-(1-Methylbutyl)-pyridine (CAS No. 77544-70-8): Properties, Applications, and Industry Insights

2-(1-Methylbutyl)-pyridine (CAS No. 77544-70-8) is a specialized organic compound belonging to the alkyl-substituted pyridine family. This chemical has garnered significant attention in recent years due to its unique structural properties and versatile applications across industries such as pharmaceuticals, agrochemicals, and specialty chemicals. The compound's molecular formula, C₁₀H₁₅N, features a pyridine ring substituted with a 1-methylbutyl group, contributing to its distinct physicochemical characteristics.

In the pharmaceutical sector, 2-(1-Methylbutyl)-pyridine serves as a valuable building block for drug development. Researchers have explored its potential as an intermediate in synthesizing compounds with biological activity, particularly in central nervous system (CNS) targeting molecules. The compound's lipophilic nature, imparted by the alkyl chain, enhances membrane permeability—a critical factor in drug design. Recent studies published in medicinal chemistry journals highlight its utility in creating novel neuroactive compounds, aligning with current industry focus on neurological therapeutics.

The agrochemical industry utilizes 2-(1-Methylbutyl)-pyridine derivatives in developing crop protection agents. Its structural features contribute to the efficacy of certain pesticides and herbicides, particularly those requiring systemic plant uptake. With growing global emphasis on sustainable agriculture and reduced environmental impact, researchers are investigating modified versions of this compound that maintain effectiveness while minimizing ecological footprint—a topic frequently searched in academic databases and industry forums.

From a chemical synthesis perspective, 77544-70-8 presents interesting challenges and opportunities. The compound's production typically involves alkylation reactions of pyridine derivatives, with recent advancements focusing on catalytic processes that improve yield and reduce byproducts. Green chemistry principles are being applied to its synthesis, addressing the increasing demand for environmentally friendly production methods—a hot topic in chemical manufacturing circles.

Analytical characterization of 2-(1-Methylbutyl)-pyridine employs advanced techniques including GC-MS, NMR spectroscopy, and HPLC. These methods are crucial for quality control in commercial production and for research purposes. The compound typically appears as a colorless to pale yellow liquid with a characteristic pyridine-like odor, soluble in common organic solvents but with limited water solubility—properties frequently queried in chemical databases and material safety discussions.

Market trends indicate growing interest in specialty pyridine derivatives, with 2-(1-Methylbutyl)-pyridine occupying a niche position. Industry reports suggest moderate but steady demand, particularly from research institutions and specialty chemical manufacturers. The compound's pricing and availability are influenced by factors such as raw material costs and production scale, topics commonly searched by procurement professionals in the chemical sector.

Regulatory aspects of 77544-70-8 vary by jurisdiction, with most regions classifying it as a standard chemical requiring proper handling procedures. Safety data sheets emphasize standard laboratory precautions, including adequate ventilation and personal protective equipment. These regulatory considerations are increasingly important to researchers and manufacturers, as evidenced by frequent searches for chemical compliance information and safe handling protocols.

Future research directions for 2-(1-Methylbutyl)-pyridine may explore its potential in material science applications, particularly as a ligand in coordination chemistry or as a component in advanced polymer systems. The compound's electronic properties make it interesting for organic electronic materials, aligning with current trends in flexible electronics and conductive polymers—areas generating significant academic and industrial interest.

Environmental fate studies of 2-(1-Methylbutyl)-pyridine indicate moderate biodegradability under appropriate conditions. Recent ecological impact assessments have examined its behavior in various environmental compartments, addressing growing concerns about chemical persistence and bioaccumulation potential. These studies contribute to the compound's environmental profile, a subject of increasing importance in chemical selection processes.

In conclusion, 2-(1-Methylbutyl)-pyridine (CAS No. 77544-70-8) represents a versatile chemical entity with diverse applications and ongoing research potential. Its unique combination of structural features continues to attract scientific interest across multiple disciplines, from medicinal chemistry to materials science. As industry priorities shift toward sustainable chemistry and targeted applications, this compound maintains relevance through adaptable utility and ongoing investigation into novel uses.